Cas no 2228694-74-2 (1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228694-74-2
• MF: C₉H₁₃F₆N
• MW: 249.196643590927
• CID: 6000223
• PubChem ID: 165632373
• Update Time: 2025-08-03

1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228694-74-2
• EN300-1940263

• Inchi： 1S/C9H13F6N/c1-6(2)3-7(6,4-16)5(8(10,11)12)9(13,14)15/h5H,3-4,16H2,1-2H3
• InChI Key： KYXVTMNTXVFJIZ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1(CN)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 249.09521839g/mol
• Monoisotopic Mass: 249.09521839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228694-74-2)

1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228694-74-2, represents a class of molecules characterized by its unique structural features and potential biological activities. The presence of a hexafluoropropan-2-yl substituent and a dimethylcyclopropyl backbone imparts distinct chemical properties that make it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine is characterized by a highly fluorinated side chain attached to a cyclopropyl ring. The hexafluoropropan-2-yl group introduces a significant electron-withdrawing effect due to the electronegativity of fluorine atoms, which can influence the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of bioactive compounds where electronic properties play a crucial role in modulating biological interactions.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The use of fluorine atoms in drug molecules can lead to improved pharmacokinetic profiles, making them more suitable for therapeutic applications. The compound 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine exemplifies this trend by incorporating multiple fluorine atoms into its structure.

The dimethylcyclopropyl moiety in the molecule contributes to its steric bulk and rigidity, which can be advantageous in binding to biological targets with specific spatial requirements. This structural feature is often exploited in the design of enzyme inhibitors and receptor modulators. The combination of these elements makes 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine a promising candidate for further investigation in various pharmacological contexts.

Recent studies have highlighted the potential of fluorinated cyclopropane derivatives as scaffolds for drug discovery. These compounds have shown promise in modulating enzyme activity and interacting with biological receptors. For instance, derivatives of cyclopropane have been investigated for their effects on enzymes such as kinases and proteases. The unique electronic and steric properties of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropylmethanamine suggest that it may exhibit similar biological activities.

The synthesis of 1-(1,1,1-trifluoroethoxy)-4-methylpentanone, a related compound with a similar structural motif but different substituents at the cyclopropane ring position (CAS No. 2263388970), has been reported in the literature. This compound has been studied for its potential as an intermediate in the synthesis of more complex fluorinated molecules. While not directly analogous to 2228694-74-2, this work provides insights into the synthetic strategies that could be applied to access similar structures.

The use of computational methods has also played a crucial role in understanding the properties of 2228694-74-2. Molecular modeling techniques can predict how this compound might interact with biological targets based on its three-dimensional structure. These predictions are valuable for guiding experimental efforts and optimizing lead compounds for drug development.

In conclusion, 2228694-74 is an intriguing compound with potential applications in pharmaceutical research. Its unique structural features make it a compelling subject for further study aimed at uncovering new biological activities and developing novel therapeutic agents. As research continues to evolve，the importance of fluorinated compounds like this one is likely to grow，driven by their favorable chemical properties and potential therapeutic benefits.